Cas no 1805100-79-1 (2,5-Bis(trifluoromethyl)-3-bromoaniline)

• Product Name: 2,5-Bis(trifluoromethyl)-3-bromoaniline
• CAS No: 1805100-79-1
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4972482
• Update Time: 2025-09-26

2,5-Bis(trifluoromethyl)-3-bromoaniline Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-bromoaniline

• Inchi： 1S/C8H4BrF6N/c9-4-1-3(7(10,11)12)2-5(16)6(4)8(13,14)15/h1-2H,16H2
• InChI Key： AZOSQNAOSUYYLS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 3.7
• Topological Polar Surface Area: 26